Cas no 130177-40-1 (3,4-Didehydro-beta,beta-caroten-2-one)

• Product Name: 3,4-Didehydro-beta,beta-caroten-2-one
• CAS No: 130177-40-1
• MF: C₄₀H₅₂O
• MW: 548.840291976929
• CID: 2062690
• PubChem ID: 14523233
• Update Time: 2025-04-21

3,4-Didehydro-beta,beta-caroten-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Didehydro-beta,beta-caroten-2-one
• 4,6,6-trimethyl-5-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl)cyclohexa-2,4-dien-1-one
• 2-Keto-3,4-dehydro-b-carotene
• 4,6,6-trimethyl-5-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexa-2,4-dien-1-one
• 2-Keto-3,4-dehydro-I2-carotene
• 130177-40-1

• Inchi： 1S/C40H52O/c1-30(18-13-20-32(3)23-26-36-34(5)22-15-29-39(36,7)8)16-11-12-17-31(2)19-14-21-33(4)24-27-37-35(6)25-28-38(41)40(37,9)10/h11-14,16-21,23-28H,15,22,29H2,1-10H3
• InChI Key： WOXFCLQUFVJAEV-UHFFFAOYSA-N
• SMILES： C(=CC(C)=CC=CC(C)=CC=CC=C(C)C=CC=C(C)C=CC1C(C)(C)CCCC=1C)C1C(C)(C)C(=O)C=CC=1C

Computed Properties

• Exact Mass: 548.401816278Da
• Monoisotopic Mass: 548.401816278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.725
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids